Cas no 42413-59-2 (1-(4-Chlorophenyl)-1-phenylacetone)
42413-59-2 structure
Product Name:1-(4-Chlorophenyl)-1-phenylacetone
CAS No:42413-59-2
MF:C15H13ClO
MW:244.716123342514
CID:55562
PubChem ID:5743478
Update Time:2025-04-18
1-(4-Chlorophenyl)-1-phenylacetone Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-Chlorophenyl)-1-phenylacetone
- 1-(4-Chlorophenyl)-1-phenylpropan-2-one
- 1-PHENYL-1-P-CHLORO PHENYL ACETONE
- EINECS 255-813-5
- DTXSID10962463
- 42413-59-2
- NS00057308
-
- Inchi: 1S/C15H13ClO/c1-11(17)15(12-5-3-2-4-6-12)13-7-9-14(16)10-8-13/h2-10,15H,1H3
- InChI Key: HPHDIGRPTJQBIS-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C(C(C)=O)C1C=CC=CC=1
Computed Properties
- Exact Mass: 244.06500
- Monoisotopic Mass: 244.065493
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1
- XLogP3: 3.9
Experimental Properties
- Density: 1.156
- Boiling Point: 341.4°Cat760mmHg
- Flash Point: 198.5°C
- Refractive Index: 1.573
- PSA: 17.07000
- LogP: 4.06090
1-(4-Chlorophenyl)-1-phenylacetone Customs Data
- HS CODE:2914700090
- Customs Data:
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
1-(4-Chlorophenyl)-1-phenylacetone Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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